Cas no 2680715-03-9 (1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2680715-03-9
• MF: C₈H₇F₃N₄O₃
• MW: 264.161391496658
• CID: 5647121
• PubChem ID: 165937150
• Update Time: 2025-06-15

1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680715-03-9
• 1-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]-1H-1,2,4-triazole-3-carboxylic acid
• EN300-28281692
• 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C8H7F3N4O3/c9-8(10,11)7(18)14-1-4(2-14)15-3-12-5(13-15)6(16)17/h3-4H,1-2H2,(H,16,17)
• InChI Key： NXHHJERSEWSQIF-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C1)N1C=NC(C(=O)O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 264.04702458g/mol
• Monoisotopic Mass: 264.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680715-03-9)

The compound 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid, identified by its CAS number 2680715-03-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a trifluoroacetyl moiety with an azetidine ring fused to a 1H-1,2,4-triazole core, creating a versatile scaffold that has garnered considerable attention for its potential applications in drug discovery and therapeutic development.

The trifluoroacetyl group is a key feature of this compound, imparting unique electronic and steric properties that can influence its interactions with biological targets. The presence of this group has been widely explored in the design of bioactive molecules due to its ability to enhance metabolic stability and binding affinity. In particular, trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve lipophilicity and reduce susceptibility to enzymatic degradation.

The azetidine ring in the molecular structure contributes to the compound's rigidity and spatial orientation, which can be critical for achieving high specificity in binding to biological receptors. Azetidine derivatives have been extensively studied for their role in modulating enzyme activity and receptor interactions. The combination of an azetidine scaffold with a triazole moiety creates a highly functionalized system that can serve as a precursor for the development of novel therapeutic agents.

The 1H-1,2,4-triazole component of the compound adds another layer of complexity and functionality. Triazoles are known for their broad spectrum of biological activities, including antifungal, anti-inflammatory, and anticancer properties. The incorporation of this heterocycle into the molecular framework suggests potential applications in targeting diseases associated with aberrant cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the trifluoroacetyl group may interact with polar residues in protein active sites, while the azetidine-triazole core could form hydrophobic pockets or engage in π-stacking interactions. These insights have guided the optimization of analogs with enhanced pharmacokinetic profiles.

In vitro studies have demonstrated promising results regarding the biological activity of 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid. Initial assays suggest potential efficacy against enzymes involved in inflammatory responses and cell proliferation. The compound's ability to modulate these pathways may make it a valuable candidate for further investigation in preclinical models.

The synthesis of this compound presents unique challenges due to its complex architecture. However, modern synthetic methodologies have facilitated efficient access to structurally diverse derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations have been employed to construct the desired framework with high fidelity.

Future research directions include exploring the derivatization of this scaffold to enhance its pharmacological properties. By modifying substituents on the trifluoroacetyl, azetidine, or triazole moieties, researchers aim to fine-tune solubility, bioavailability, and target specificity. Additionally, exploring prodrug strategies could improve delivery and metabolic stability.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-1-(2,2,2-trifluoroacetyl)azetidin-3-yl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680715-03-9). Predictive models can simulate interactions between this compound and various biological targets, providing insights into its potential therapeutic applications before experimental validation.

The versatility of this molecular scaffold also makes it attractive for multidisciplinary approaches involving medicinal chemistry, materials science, and biotechnology. Researchers are investigating its potential as a building block for larger complexes or as a component in drug delivery systems designed for targeted therapy.

As our understanding of disease mechanisms continues to evolve, compounds like 1-(2,^2,2-trifluoroacetyl)azetidin -3 -yl - 1 H - 1, 24 - triazole - 3 - carboxylic acid (CAS No. 26807 15 -03 -9) will play an increasingly important role in addressing complex pathological conditions. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.